Cas no 887896-23-3 (N-{2-(4-chlorophenyl)carbamoyl-1-benzofuran-3-yl}-2-oxo-2H-chromene-3-carboxamide)
N-{2-(4-chlorophenyl)carbamoyl-1-benzofuran-3-yl}-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-{2-(4-chlorophenyl)carbamoyl-1-benzofuran-3-yl}-2-oxo-2H-chromene-3-carboxamide
- N-(2-((4-chlorophenyl)carbamoyl)benzofuran-3-yl)-2-oxo-2H-chromene-3-carboxamide
- F0666-1109
- N-[2-[(4-chlorophenyl)carbamoyl]-1-benzofuran-3-yl]-2-oxochromene-3-carboxamide
- AKOS024594403
- AB00671596-01
- 887896-23-3
- N-{2-[(4-chlorophenyl)carbamoyl]-1-benzofuran-3-yl}-2-oxo-2H-chromene-3-carboxamide
-
- Inchi: 1S/C25H15ClN2O5/c26-15-9-11-16(12-10-15)27-24(30)22-21(17-6-2-4-8-20(17)32-22)28-23(29)18-13-14-5-1-3-7-19(14)33-25(18)31/h1-13H,(H,27,30)(H,28,29)
- InChI Key: OJPYKJYEIBQPFY-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)NC(C1=C(C2C=CC=CC=2O1)NC(C1C(=O)OC2C=CC=CC=2C=1)=O)=O
Computed Properties
- Exact Mass: 458.0669493g/mol
- Monoisotopic Mass: 458.0669493g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 4
- Complexity: 809
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 97.6Ų
N-{2-(4-chlorophenyl)carbamoyl-1-benzofuran-3-yl}-2-oxo-2H-chromene-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0666-1109-2μmol |
N-{2-[(4-chlorophenyl)carbamoyl]-1-benzofuran-3-yl}-2-oxo-2H-chromene-3-carboxamide |
887896-23-3 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0666-1109-5μmol |
N-{2-[(4-chlorophenyl)carbamoyl]-1-benzofuran-3-yl}-2-oxo-2H-chromene-3-carboxamide |
887896-23-3 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0666-1109-10μmol |
N-{2-[(4-chlorophenyl)carbamoyl]-1-benzofuran-3-yl}-2-oxo-2H-chromene-3-carboxamide |
887896-23-3 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0666-1109-20μmol |
N-{2-[(4-chlorophenyl)carbamoyl]-1-benzofuran-3-yl}-2-oxo-2H-chromene-3-carboxamide |
887896-23-3 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0666-1109-1mg |
N-{2-[(4-chlorophenyl)carbamoyl]-1-benzofuran-3-yl}-2-oxo-2H-chromene-3-carboxamide |
887896-23-3 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0666-1109-2mg |
N-{2-[(4-chlorophenyl)carbamoyl]-1-benzofuran-3-yl}-2-oxo-2H-chromene-3-carboxamide |
887896-23-3 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0666-1109-3mg |
N-{2-[(4-chlorophenyl)carbamoyl]-1-benzofuran-3-yl}-2-oxo-2H-chromene-3-carboxamide |
887896-23-3 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0666-1109-4mg |
N-{2-[(4-chlorophenyl)carbamoyl]-1-benzofuran-3-yl}-2-oxo-2H-chromene-3-carboxamide |
887896-23-3 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0666-1109-5mg |
N-{2-[(4-chlorophenyl)carbamoyl]-1-benzofuran-3-yl}-2-oxo-2H-chromene-3-carboxamide |
887896-23-3 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0666-1109-10mg |
N-{2-[(4-chlorophenyl)carbamoyl]-1-benzofuran-3-yl}-2-oxo-2H-chromene-3-carboxamide |
887896-23-3 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-{2-(4-chlorophenyl)carbamoyl-1-benzofuran-3-yl}-2-oxo-2H-chromene-3-carboxamide Related Literature
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Yu-Ting Chen Mater. Adv., 2021,2, 3099-3106
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
Additional information on N-{2-(4-chlorophenyl)carbamoyl-1-benzofuran-3-yl}-2-oxo-2H-chromene-3-carboxamide
Professional Introduction to N-{2-(4-chlorophenyl)carbamoyl-1-benzofuran-3-yl}-2-oxo-2H-chromene-3-carboxamide (CAS No. 887896-23-3)
N-{2-(4-chlorophenyl)carbamoyl-1-benzofuran-3-yl}-2-oxo-2H-chromene-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 887896-23-3, represents a convergence of advanced structural motifs that are increasingly being explored for their potential therapeutic applications. The molecular framework of this compound integrates several key structural elements, including a benzofuran core and a chromene moiety, both of which are known for their diverse biological activities and pharmacological relevance.
The presence of a 4-chlorophenyl group in the molecular structure adds another layer of complexity and functionality, which is often exploited to modulate the biological properties of the compound. This particular arrangement of functional groups makes N-{2-(4-chlorophenyl)carbamoyl-1-benzofuran-3-yl}-2-oxo-2H-chromene-3-carboxamide a promising candidate for further investigation in drug discovery and development. The carbamoyl and carboxamide functionalities further enhance its potential by providing sites for hydrogen bonding, electrostatic interactions, and other forms of molecular recognition, which are critical for binding to biological targets.
In recent years, there has been a growing interest in the development of novel heterocyclic compounds that exhibit significant pharmacological activity. The benzofuran and chromene scaffolds are particularly noteworthy due to their widespread presence in natural products and their demonstrated ability to interact with various biological receptors and enzymes. For instance, derivatives of benzofuran have been shown to possess anti-inflammatory, antimicrobial, and anticancer properties, while chromene derivatives are known for their anticoagulant and antioxidant activities. The combination of these motifs in N-{2-(4-chlorophenyl)carbamoyl-1-benzofuran-3-yl}-2-oxo-2H-chromene-3-carboxamide suggests that it may exhibit a multifaceted pharmacological profile.
The 4-chlorophenyl substituent is particularly interesting from a chemical biology perspective. Chlorophenyl groups are commonly found in bioactive molecules and are known to influence both the electronic properties and the metabolic stability of the parent structure. In this context, the 4-chlorophenyl group in N-{2-(4-chlorophenyl)carbamoyl-1-benzofuran-3-yl}-2-oxo-2H-chromene-3-carboxamide may play a crucial role in modulating its interactions with biological targets. This substitution pattern has been strategically employed in various drug candidates to enhance binding affinity and selectivity, making it a valuable feature from a medicinal chemistry standpoint.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of novel compounds with greater accuracy. These tools have been instrumental in identifying promising candidates like N-{2-(4-chlorophenyl)carbamoyl-1-benzofuran-3-yl}-2-oxo-2H-chromene-3-carboxamide for further experimental validation. By leveraging these computational methods, scientists can optimize the structural features of the compound to improve its pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability. This approach has already led to the discovery of several novel therapeutic agents that have entered clinical development.
The synthesis of N-{2-(4-chlorophenyl)carbamoyl-1-benzofuran-3-yl}-2-oxo-2H-chromene-3-carboxamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations that highlight the expertise required to construct such complex molecules. Key steps include the formation of the benzofuran core through cyclization reactions, followed by the introduction of the chromene moiety through condensation or other coupling reactions. The final step involves the incorporation of the 4-chlorophenyl group and the carbamoyl/carboxamide functionalities, which requires precise control over reaction conditions to ensure high yield and purity.
The potential applications of this compound are vast and span multiple therapeutic areas. Given its structural complexity and functional diversity, it is likely to be explored for its activity against various diseases, including cancer, inflammation-related disorders, and neurodegenerative conditions. Preliminary studies have suggested that derivatives similar to N-{2-(4-chlorophenyl)carbamoyl-1-benzofuran)-3 -yI}- 2 -oxo - 2 H -chromene - 3 -carboxamide may exhibit inhibitory effects on key enzymes involved in disease pathways. These findings underscore the importance of continued research into this class of compounds.
The development of new synthetic methodologies is also critical for advancing research in this area. Innovations in synthetic techniques can not only improve the efficiency of producing complex molecules but also open up new avenues for structural diversification. For instance, transition-metal-catalyzed reactions have emerged as powerful tools for constructing heterocyclic frameworks with high precision. These methods can be adapted to synthesize analogs of N-{ 2 - ( 4 - chlorophenyl ) carbamoyl - 1 - benzofuran - 3 - yI } - 2 - oxo - 2 H - chromene - 3 - carboxamide , allowing researchers to explore different functionalization patterns and optimize their pharmacological properties.
Collaborative efforts between academic researchers and industry scientists are essential for translating laboratory discoveries into tangible therapeutic benefits. The integration of expertise from various disciplines, including organic chemistry, medicinal chemistry, pharmacology, and computational biology, can accelerate the drug discovery process significantly. By fostering such collaborations, researchers can leverage complementary skills and resources to develop novel compounds like N-{ 2 - ( 4 - chlorophenyl ) carbamoyl } - 1 - benzofuran } - { { chromene } } { { carboxamide } } more efficiently.
The future prospects for N-{ 2 - ( 4 - chlorophenyl ) carbamoyl } { { benzo [ b ] furan } } { { chromene } } { { carboxamide } } are bright given its promising structural features and potential therapeutic applications. Continued investigation into its biological activity will be crucial for determining its suitability for drug development programs. Additionally , exploring new synthetic routes to optimize its production will further enhance its viability as a lead compound . As research progresses , it is expected that this compound will contribute significantly to our understanding of disease mechanisms and provide new opportunities for therapeutic intervention .
887896-23-3 (N-{2-(4-chlorophenyl)carbamoyl-1-benzofuran-3-yl}-2-oxo-2H-chromene-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)